2,6-Difluorobenzoyl chloride
Cat. No. B147559
M. Wt: 176.55 g/mol
InChI Key: QRHUZEVERIHEPT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
|
[F:1][c:2]1[c:3]([C:4](=[O:5])[OH:6])[c:7]([F:11])[cH:8][cH:9][cH:10]1.[O:16]=[CH:17][N:18]([CH3:19])[CH3:20].[S:12]([Cl:13])([Cl:14])=[O:15]>>[F:1][c:2]1[c:3]([C:4](=[O:5])[Cl:14])[c:7]([F:11])[cH:8][cH:9][cH:10]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=C(O)c1c(F)cccc1F
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CN(C)C=O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=S(Cl)Cl
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
O=C(Cl)c1c(F)cccc1F
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
